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Cat. No.: B1677005 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NCX-6560 is a novel nitric oxide (NO)-releasing derivative of atorvastatin. This compound

combines the cholesterol-lowering effects of the parent statin with the pleiotropic beneficial

effects of nitric oxide, such as vasodilation, anti-inflammatory, and anti-thrombotic properties.[1]

[2] The therapeutic potential of NCX-6560 is closely linked to its ability to donate nitric oxide.

Therefore, the accurate and reproducible measurement of NO release and its downstream

biological effects is critical for preclinical and clinical evaluation.

This document provides detailed application notes and protocols for quantifying the nitric oxide

release from NCX-6560, both directly and indirectly through its biological surrogate markers.

Data Presentation: Quantitative Summary of NCX-
6560 Bioactivity
The following table summarizes the key quantitative data related to the nitric oxide-donating

properties of NCX-6560 from published literature.
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Parameter
Experimental
System

Value Reference

Vasodilation (EC₅₀)

Norepinephrine-

precontracted rabbit

aortic rings

53.5 ± 8.3 µM [1]

cGMP Formation

(EC₅₀)
PC12 cells 1.8 ± 0.7 µM [1]

Nitrite Accumulation

Inhibition (IC₅₀)

LPS-treated RAW

264.7 macrophages
6.7 ± 1.6 µM [1]

Peak Plasma

Nitrite/Nitrate Levels

Mice (oral

administration of 46.8

mg/kg)

Peak at 3 hours,

sustained for 6 hours
[3]
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Caption: Signaling pathway of NCX-6560-derived nitric oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Measuring Nitric Oxide Release from NCX-6560:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677005#measuring-nitric-oxide-release-from-ncx-
6560]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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